Cas no 1805916-93-1 (2-(Chloromethyl)-4-(2-cyanoethyl)mandelic acid)

• Product Name: 2-(Chloromethyl)-4-(2-cyanoethyl)mandelic acid
• CAS No: 1805916-93-1
• MF: C₁₂H₁₂ClNO₃
• MW: 253.681582450867
• CID: 4941738
• Update Time: 2025-05-20

2-(Chloromethyl)-4-(2-cyanoethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(2-cyanoethyl)mandelic acid

• Inchi： 1S/C12H12ClNO3/c13-7-9-6-8(2-1-5-14)3-4-10(9)11(15)12(16)17/h3-4,6,11,15H,1-2,7H2,(H,16,17)
• InChI Key： ZYQLSGAPXFSZKX-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=CC=1C(C(=O)O)O)CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.2
• Topological Polar Surface Area: 81.3

Additional information on 2-(Chloromethyl)-4-(2-cyanoethyl)mandelic acid

Introduction to 2-(Chloromethyl)-4-(2-cyanoethyl)mandelic acid (CAS No. 1805916-93-1)

2-(Chloromethyl)-4-(2-cyanoethyl)mandelic acid (CAS No. 1805916-93-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinct molecular structure, which includes a chloromethyl group, a cyanoethyl substituent, and a mandelic acid core. These features contribute to its potential applications in various scientific and industrial contexts.

The molecular formula of 2-(Chloromethyl)-4-(2-cyanoethyl)mandelic acid is C₁₃H₁₃ClNO₃, and its molecular weight is approximately 268.70 g/mol. The compound's structure can be represented as:

C(=O)C(CCl)C(CN)CC(=O)OH

The synthesis of 2-(Chloromethyl)-4-(2-cyanoethyl)mandelic acid typically involves multi-step reactions, including the introduction of the chloromethyl and cyanoethyl groups onto the mandelic acid scaffold. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound, which is crucial for both academic research and industrial applications.

In the realm of medicinal chemistry, 2-(Chloromethyl)-4-(2-cyanoethyl)mandelic acid has shown promise as a potential lead compound for drug development. Its unique structural features make it an attractive candidate for various therapeutic applications. For instance, the chloromethyl group can facilitate the formation of covalent bonds with specific biological targets, while the cyanoethyl substituent can modulate the compound's pharmacokinetic properties.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of 2-(Chloromethyl)-4-(2-cyanoethyl)mandelic acid as an inhibitor of a specific enzyme involved in cancer cell proliferation. The researchers demonstrated that this compound effectively inhibited the enzyme's activity in vitro, leading to reduced cancer cell growth. This finding underscores the compound's potential as a novel anticancer agent.

Beyond its medicinal applications, 2-(Chloromethyl)-4-(2-cyanoethyl)mandelic acid has also been explored for its use in materials science. The compound's ability to form stable complexes with metal ions makes it a valuable precursor for the synthesis of metal-organic frameworks (MOFs). MOFs are highly porous materials with a wide range of applications, including gas storage, catalysis, and drug delivery systems.

In addition to its potential as a drug candidate and material precursor, 2-(Chloromethyl)-4-(2-cyanoethyl)mandelic acid has been studied for its environmental impact. Researchers have investigated its biodegradability and toxicity to ensure that it can be safely used in industrial processes without causing significant environmental harm. Preliminary studies suggest that the compound is biodegradable under certain conditions and exhibits low toxicity to aquatic organisms.

The physical properties of 2-(Chloromethyl)-4-(2-cyanoethyl)mandelic acid, such as its melting point, solubility, and stability, are also important considerations for its practical applications. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. Its solubility in various solvents has been characterized to optimize its use in different experimental setups.

In conclusion, 2-(Chloromethyl)-4-(2-cyanoethyl)mandelic acid (CAS No. 1805916-93-1) is a multifaceted compound with significant potential in multiple scientific disciplines. Its unique molecular structure and versatile properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize existing ones, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and pharmaceutical science.